4-(Benzyloxyaminomethyl)benzonitrile

• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol
• IUPAC Name: 4-[(phenylmethoxyamino)methyl]benzonitrile
• InChI: InChI=1S/C15H14N2O/c16-10-13-6-8-14(9-7-13)11-17-18-12-15-4-2-1-3-5-15/h1-9,17H,11-12H2
• InChI Key: KCVNQBMVPBNGKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CONCC2=CC=C(C=C2)C#N

Description

4-(Benzyloxyaminomethyl)benzonitrile is a benzonitrile derivative characterized by a benzyloxyaminomethyl substituent at the para position of the benzene ring. This compound belongs to a broader class of benzonitrile-based molecules widely studied for their applications in medicinal chemistry, materials science, and agrochemical intermediates .

Comparison with Similar Compounds

Cytotoxic Benzonitrile Derivatives

• 4-[2-(3-Chlorophenyl)-1-(1H-1,2,4-triazol-1-yl)ethenyl]benzonitrile (1c) : Exhibits potent cytotoxicity against MCF-7 and MDA-MB-231 breast cancer cell lines, with IC₅₀ values comparable to the reference drug etoposide. The triazole moiety enhances interactions with cellular targets, likely through hydrogen bonding and π-π stacking .
• 4-[2-(4-Methoxyphenyl)-1-(1H-1,2,4-triazol-1-yl)ethenyl]benzonitrile (1h) : Shows selective activity against T47D cells, attributed to the electron-donating methoxy group, which may improve membrane permeability .

However, the benzyloxy group could confer distinct pharmacokinetic properties, such as prolonged half-life due to increased lipophilicity .

Ligand-Receptor Interactions

• 3K6P Ligand (5FB): A benzonitrile derivative with a thiazolidinone and trifluoromethyl group. Forms hydrogen bonds with ARG 372 and hydrophobic interactions in the estrogen-related receptor alpha (ERRα) binding pocket. Used as a template for designing 55 structurally similar compounds .

Comparison: Unlike 5FB, 4-(Benzyloxyaminomethyl)benzonitrile lacks the thiazolidinone ring and trifluoromethyl group, which are critical for ERRα binding. However, its benzyloxyaminomethyl group may enable novel interactions with polar residues in other targets .

Physicochemical and Optical Properties

Solubility and Thermal Stability

• 4-((4-Methoxyphenyl)methylene)aminobenzo-nitrile: Features a methoxy-substituted Schiff base, with a melting point of 106°C. The methoxy group enhances solubility in polar solvents compared to unsubstituted analogs .
• 4-[[[4-(Hexyloxy)phenyl]methylene]amino]benzonitrile: Incorporates a hexyloxy chain, increasing hydrophobicity (logP ~4.5) and melting point (306.4 g/mol). Such alkoxy chains are leveraged in agrochemical formulations for sustained release .

Nonlinear Optical (NLO) Properties

• 4-((5-Phenyloxazol-2-yl)ethynyl)benzonitrile : Exhibits a high NLO response (βHRS = 45 × 10⁻³⁰ cm⁴·statvolt⁻¹) due to an extended π-conjugated backbone .
• 4-DMDBA (Dibenzylideneacetone derivative) : Demonstrates superior βHRS (50 × 10⁻³⁰ cm⁴·statvolt⁻¹) attributed to electron-withdrawing substituents enhancing polarizability .

Comparison: The absence of extended π-systems in 4-(Benzyloxyaminomethyl)benzonitrile limits its NLO performance. However, the benzyloxyaminomethyl group could be modified with electron-withdrawing groups to enhance optical properties .

Data Table: Key Benzonitrile Derivatives and Properties

Compound Name	Substituents	Key Properties/Activities	Reference
4-(Benzyloxyaminomethyl)benzonitrile	Benzyloxyaminomethyl	Intermediate solubility, modular synthesis
4-[2-(3-Chlorophenyl)-ethenyl]benzonitrile (1c)	Chlorophenyl-triazole	Cytotoxicity (MCF-7, MDA-MB-231)
3K6P Ligand (5FB)	Thiazolidinone, trifluoromethyl	ERRα binding, hydrogen bonding
4-((4-Methoxyphenyl)methylene)aminobenzonitrile	Methoxy-Schiff base	Mp = 106°C, polar solubility
4-((5-Phenyloxazol-2-yl)ethynyl)benzonitrile	Oxazole-ethynyl	βHRS = 45 × 10⁻³⁰ cm⁴·statvolt⁻¹